Cas no 85407-06-3 (N-(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)-4-({[4-(formylamino)-1H-pyrrol-2-yl]carbonyl}amino)-1-methyl-1H-pyrrole-2-carboxamide)

• Product Name: N-(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)-4-({[4-(formylamino)-1H-pyrrol-2-yl]carbonyl}amino)-1-methyl-1H-pyrrole-2-carboxamide
• CAS No: 85407-06-3
• MF: C₂₁H₂₅N₉O₄
• MW: 467.481102705002
• CID: 1837382
• PubChem ID: 174459
• Update Time: 2025-04-21

N-(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)-4-({[4-(formylamino)-1H-pyrrol-2-yl]carbonyl}amino)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)-4-({[4-(formylamino)-1H-pyrrol-2-yl]carbonyl}amino)-1-methyl-1H-pyrrole-2-carboxamide
• N-[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]-4-[(4-formamido-1H-pyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carboxamide
• 85407-06-3
• DTXCID20157101
• CHEMBL1182819
• 1-Nordistamycin A
• DTXSID90234610
• N-(5-((3-amino-3-iminopropyl)carbamoyl)-1-methylpyrrol-3-yl)-4-((4-formamido-1H-pyrrole-2-carbonyl)amino)-1-methylpyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, N-(5-(((3-amino-3-iminopropyl)amino)carbonyl)-1H-pyrrol-3-yl)-4-(((4-(formylamino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-1-methyl-

• Inchi： 1S/C21H25N9O4/c1-29-10-14(6-16(29)20(33)24-4-3-18(22)23)28-21(34)17-7-13(9-30(17)2)27-19(32)15-5-12(8-25-15)26-11-31/h5-11,25H,3-4H2,1-2H3,(H3,22,23)(H,24,33)(H,26,31)(H,27,32)(H,28,34)
• InChI Key： LZLSEBOKXHPYOM-UHFFFAOYSA-N
• SMILES： CN1C(C(NCCC(=N)N)=O)=CC(NC(C2N(C)C=C(NC(C3NC=C(NC=O)C=3)=O)C=2)=O)=C1

Computed Properties

• Exact Mass: 467.20295031g/mol
• Monoisotopic Mass: 467.20295031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides